Cas no 1423663-76-6 (Levomefolate sodium)

• Product Name: Levomefolate sodium
• CAS No: 1423663-76-6
• MF: C₂₀H₂₃N₇Na₂O₆
• MW: 503.419465303421
• CID: 2855142
• PubChem ID: 135565435
• Update Time: 2024-03-01

Levomefolate sodium Chemical and Physical Properties

Names and Identifiers

• Levomefolate sodium
• B3KYL5163W
• L-Glutamic acid, N-(4-((((6S)-2-amino-3,4,5,6,7,8-hexahydro-5-methyl-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-, sodium salt (1:2)
• Q27274315

• Inchi： 1S/C20H25N7O6.2Na/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29;;/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31);;/q;2*+1/p-2/t12-,13-;;/m0../s1
• InChI Key： KKIWVYLOTHCGRV-NJHZPMQHSA-L
• SMILES： [Na+].[Na+].O=C1C2=C(N=C(N)N1)NC[C@H](CNC1C=CC(C(N[C@H](C(=O)[O-])CCC(=O)[O-])=O)=CC=1)N2C

Computed Properties

• Exact Mass: 503.15052004g/mol
• Monoisotopic Mass: 503.15052004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 854
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives